Cas no 4371-52-2 ((2R)-2-Ammonio-3-Mercaptopropanoate)
4371-52-2 structure
Product Name:(2R)-2-Ammonio-3-Mercaptopropanoate
CAS No:4371-52-2
MF:C3H7NO2S
MW:121.158179521561
CID:333234
PubChem ID:6419722
Update Time:2025-04-19
(2R)-2-Ammonio-3-Mercaptopropanoate Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine
- CYSTEINE
- D,L-Cysteine
- 202114-66-7
- L-cysteine zwitterion
- A829302
- A826407
- 4371-52-2
- (2R)-2-ammonio-3-sulfanylpropanoate
- (2R)-2-azaniumyl-3-sulfanylpropanoate
- CHEBI:35235
- 2yln
- (2R)-2-azaniumyl-3-sulfanyl-propanoate
- (2R)-2-ammonio-3-mercaptopropanoate
- (2R)-2-Ammonio-3-Mercaptopropanoate
-
- Inchi: 1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1
- InChI Key: XUJNEKJLAYXESH-REOHCLBHSA-N
- SMILES: SC[C@@H](C(=O)[O-])[NH3+]
Computed Properties
- Exact Mass: 121.01974964g/mol
- Monoisotopic Mass: 121.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 69.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 68.8Ų
(2R)-2-Ammonio-3-Mercaptopropanoate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4371-52-2 ((2R)-2-Ammonio-3-Mercaptopropanoate) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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